Cas no 2171657-33-1 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}hex-5-enoic acid)
2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}hex-5-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}hex-5-enoic acid
- EN300-1565413
- 2171657-33-1
- 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}hex-5-enoic acid
-
- Inchi: 1S/C26H26N4O5/c1-3-4-13-22(25(32)33)27-24(31)20-14-30(2)29-23(20)28-26(34)35-15-21-18-11-7-5-9-16(18)17-10-6-8-12-19(17)21/h3,5-12,14,21-22H,1,4,13,15H2,2H3,(H,27,31)(H,32,33)(H,28,29,34)
- InChI Key: HPGSTQYVHJMCGG-UHFFFAOYSA-N
- SMILES: O(C(NC1C(=CN(C)N=1)C(NC(C(=O)O)CCC=C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 474.19031994g/mol
- Monoisotopic Mass: 474.19031994g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 770
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 123Ų
2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}hex-5-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1565413-0.05g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}hex-5-enoic acid |
2171657-33-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1565413-0.1g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}hex-5-enoic acid |
2171657-33-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1565413-0.25g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}hex-5-enoic acid |
2171657-33-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1565413-0.5g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}hex-5-enoic acid |
2171657-33-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1565413-1.0g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}hex-5-enoic acid |
2171657-33-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1565413-2.5g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}hex-5-enoic acid |
2171657-33-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1565413-5.0g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}hex-5-enoic acid |
2171657-33-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1565413-10.0g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}hex-5-enoic acid |
2171657-33-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1565413-50mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}hex-5-enoic acid |
2171657-33-1 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1565413-100mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}hex-5-enoic acid |
2171657-33-1 | 100mg |
$2963.0 | 2023-09-24 |
2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}hex-5-enoic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}hex-5-enoic acid
Compound CAS No. 2171657-33-1: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}hex-5-enoic Acid
The compound with CAS number 2171657-33-1, named 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}hex-5-enoic acid, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structure and promising properties, as evidenced by recent studies in medicinal chemistry and materials science.
Structure and Synthesis
The molecular structure of this compound is characterized by a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The presence of the Fmoc group suggests that this compound may play a role in peptide modification or as an intermediate in the synthesis of more complex molecules. The pyrazole ring within the structure adds stability and potential bioactivity, making it a candidate for drug design. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules, leveraging catalytic asymmetric synthesis and green chemistry principles to minimize environmental impact.
Chemical Properties and Applications
Research into this compound has highlighted its unique chemical properties, particularly its reactivity under specific conditions. The hexenoic acid moiety introduces unsaturation, which can influence the molecule's solubility and interactions with biological systems. This makes it a promising candidate for applications in drug delivery systems or as a component in advanced materials.
Recent studies have explored the use of similar compounds in biomedical imaging and cancer therapy, where their ability to target specific receptors or deliver therapeutic agents has shown significant promise. The integration of the Fmoc group with the pyrazole ring provides a versatile platform for functionalization, allowing researchers to tailor the molecule's properties for diverse applications.
Safety and Handling
As with any chemical compound, proper handling is essential to ensure safety. This compound should be stored in a cool, dry place away from direct sunlight to prevent degradation. Researchers are advised to wear appropriate personal protective equipment when working with this material to minimize exposure risks.
In conclusion, 2-{3-({(9H-fluoren-9-y...enoic acid represents a cutting-edge advancement in organic chemistry, offering exciting possibilities across multiple disciplines. Its intricate structure and versatile properties make it a valuable tool for scientists seeking innovative solutions in drug development, materials science, and beyond.
2171657-33-1 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}hex-5-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)